Cas no 1807426-25-0 (2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid)
2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid
-
- Inchi: 1S/C14H12BrNO3/c15-9-12(17)8-11-3-1-2-10(6-7-16)13(11)4-5-14(18)19/h1-5H,6,8-9H2,(H,18,19)/b5-4+
- InChI Key: RMSWFRDQVMRQBW-SNAWJCMRSA-N
- SMILES: BrCC(CC1C=CC=C(CC#N)C=1/C=C/C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 410
- XLogP3: 1.9
- Topological Polar Surface Area: 78.2
2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015016397-250mg |
2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid |
1807426-25-0 | 97% | 250mg |
$470.40 | 2023-09-02 | |
| Alichem | A015016397-500mg |
2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid |
1807426-25-0 | 97% | 500mg |
$782.40 | 2023-09-02 | |
| Alichem | A015016397-1g |
2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid |
1807426-25-0 | 97% | 1g |
$1475.10 | 2023-09-02 |
2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid
2-(3-Bromo-2-Oxopropyl)-6-(Cyanomethyl)Cinnamic Acid: A Comprehensive Overview
2-(3-Bromo-2-Oxopropyl)-6-(Cyanomethyl)Cinnamic Acid, also known by its CAS number 1807426-25-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cinnamic acids, which are widely studied for their potential applications in drug development, material science, and biotechnology. The structure of this compound is characterized by a cinnamic acid backbone with two substituents: a 3-bromo-2-oxopropyl group at the 2-position and a cyanomethyl group at the 6-position. These substituents confer unique chemical properties and biological activities to the molecule.
The synthesis of 2-(3-Bromo-2-Oxopropyl)-6-(Cyanomethyl)Cinnamic Acid involves a series of carefully designed organic reactions. The starting material is typically cinnamic acid, which undergoes functionalization to introduce the desired substituents. The introduction of the 3-bromo-2-oxopropyl group involves alkylation or substitution reactions, while the cyanomethyl group is introduced through nucleophilic addition or coupling reactions. The optimization of these reaction conditions is crucial to ensure high yields and purity of the final product.
Recent studies have highlighted the potential of 1807426-25-0 as a lead compound in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and nucleic acids. For instance, researchers have explored its ability to inhibit certain kinases, which are key players in cellular signaling pathways. Additionally, the compound has shown promise in modulating ion channels, making it a candidate for treating neurological disorders.
The physical and chemical properties of 1807426-25-0 are well-documented. Its molecular weight is approximately 341 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating its potential for use in photonic applications.
In terms of biological activity, 1807426-25-0 has demonstrated anti-inflammatory and antioxidant properties in vitro. These effects are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. Furthermore, preliminary studies suggest that the compound may have anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells.
The application of 1807426-25-0 extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers on surfaces makes it a candidate for use in sensors and electronic devices. Additionally, its photoresponsive properties could be harnessed in light-switchable materials.
In conclusion, 1807426-25-0, or 1807426-25-CAS, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with its promising biological and chemical properties, positions it as a valuable tool for researchers in academia and industry alike.
1807426-25-0 (2-(3-Bromo-2-oxopropyl)-6-(cyanomethyl)cinnamic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)